Cas no 301524-42-5 (3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde)

• Product Name: 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde
• CAS No: 301524-42-5
• MF: C₁₆H₁₁N₅O
• MW: 289.291442155838
• CID: 5379002
• PubChem ID: 4060798
• Update Time: 2025-06-13

3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde

• Inchi： 1S/C16H11N5O/c17-20-18-14-8-6-12(7-9-14)16-13(11-22)10-21(19-16)15-4-2-1-3-5-15/h1-11H
• InChI Key： XCGUFPIJBMIWSJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C=O)C(C2=CC=C(N=[N+]=[N-])C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde

Introduction to 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde (CAS No. 301524-42-5)

3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde, identified by the CAS number 301524-42-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of both azido and aldehyde functional groups in its molecular framework makes it a versatile intermediate, offering unique reactivity that can be exploited in synthetic chemistry and biologically relevant applications.

The structural motif of 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde incorporates a phenyl ring at the 1-position and an azido group at the 4-position of the pyrazole core, flanked by a carbonyl group at the 4-position. This configuration imparts distinct chemical properties that make it particularly valuable in the synthesis of more complex molecules. The azido group, for instance, is a well-known reactivity handle that can participate in various transformations, including nucleophilic substitution reactions, cycloadditions, and cross-coupling reactions, thereby facilitating the construction of intricate molecular architectures.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy as pharmacological agents. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of additional functional groups, such as the azido and aldehyde moieties in 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde, further expands its potential applications. These modifications enhance the compound's ability to interact with biological targets, making it a promising scaffold for drug discovery efforts.

One of the most compelling aspects of 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde is its utility as a building block in medicinal chemistry. The aldehyde group serves as an active site for condensation reactions with various nucleophiles, allowing for the facile introduction of additional functional groups or side chains. This flexibility is particularly advantageous when designing molecules with tailored biological properties. Furthermore, the azido group can be selectively transformed into other functional moieties through well-established chemical protocols, providing chemists with a powerful tool for molecular diversification.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Pyrazole derivatives have been extensively explored as inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde align well with these therapeutic targets, suggesting its potential as an inhibitor or modulator of such enzymes. Additionally, its ability to undergo further functionalization makes it an attractive candidate for generating novel lead compounds through structure-based drug design approaches.

The synthesis of 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps typically include the formation of the pyrazole core through condensation reactions between appropriate precursors, followed by selective functionalization at the desired positions. The introduction of the azido group often requires careful control to ensure regioselectivity and high yields. Advances in catalytic systems and green chemistry principles have also contributed to more efficient synthetic routes, reducing waste and improving scalability.

In academic research circles, 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde has been employed in various mechanistic studies aimed at understanding reaction pathways and developing new synthetic strategies. Its unique reactivity allows researchers to probe fundamental aspects of organic chemistry while also exploring new ways to construct complex molecules. These studies not only contribute to the advancement of synthetic methodologies but also provide insights into how such compounds might be optimized for pharmaceutical applications.

The pharmaceutical industry has taken note of pyrazole derivatives like 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde due to their potential therapeutic value. Several companies are actively investigating these compounds as candidates for treating chronic diseases characterized by inflammation or cellular dysregulation. Preclinical studies have demonstrated promising results in models of inflammation and pain management, underscoring the compound's biological relevance. As research progresses, it is expected that more derivatives will emerge from this scaffold, each with unique properties tailored to specific therapeutic needs.

The role of computational chemistry and molecular modeling has been instrumental in guiding the design and optimization of 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde derivatives. By leveraging computational tools, researchers can predict how modifications to the core structure will affect biological activity and pharmacokinetic properties. This approach accelerates the drug discovery process by allowing virtual screening and rapid iteration based on theoretical data rather than solely relying on experimental trials.

Future directions for research on 3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde may include exploring its potential as an intermediate in polymer chemistry or materials science applications beyond pharmaceuticals. The ability to incorporate functional groups into polymers via cross-coupling reactions suggests that this compound could be used to create novel materials with tailored properties for use in coatings or electronic devices.

In conclusion,3-(4-Azidophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde (CAS No. 301524-42-5) represents a significant advancement in organic synthesis and medicinal chemistry due to its versatile structure and reactivity. Its utility as a building block for drug discovery efforts is underscored by recent research demonstrating its potential as an inhibitor or modulator of key biological pathways involved in inflammation and disease progression.